molecular formula BaH4IO2+ B13899424 Barium(2+);iodide;dihydrate

Barium(2+);iodide;dihydrate

Cat. No.: B13899424
M. Wt: 300.26 g/mol
InChI Key: XPSHDBAJEVVLJZ-UHFFFAOYSA-M
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Mechanism of Action

The mechanism of action of barium iodide dihydrate involves its dissociation into barium and iodide ions in solution. These ions can participate in various chemical reactions, such as double displacement and reduction reactions . The molecular targets and pathways involved depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

Properties

Molecular Formula

BaH4IO2+

Molecular Weight

300.26 g/mol

IUPAC Name

barium(2+);iodide;dihydrate

InChI

InChI=1S/Ba.HI.2H2O/h;1H;2*1H2/q+2;;;/p-1

InChI Key

XPSHDBAJEVVLJZ-UHFFFAOYSA-M

Canonical SMILES

O.O.[I-].[Ba+2]

Origin of Product

United States

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